Cas no 261952-05-0 (4-Methyl-2-(trifluoromethyl)benzonitrile)

• Product Name: 4-Methyl-2-(trifluoromethyl)benzonitrile
• CAS No: 261952-05-0
• MF: C₉H₆F₃N
• MW: 185.145852565765
• MDL: MFCD01631596
• CID: 247435
• PubChem ID: 2775597
• Update Time: 2025-09-27

4-Methyl-2-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-(trifluoromethyl)benzonitrile
• Benzonitrile,4-methyl-2-(trifluoromethyl)-
• 2-(Trifluoromethyl)-p-tolunitrile
• 2-Cyano-5-methylbenzotrifluoride
• 4-Cyano-3-(trifluoromethyl)toluene
• 4-methyl-2-(trifluoromethyl)benzenecarbonitrile
• AC1MCQC3
• CTK4F7363
• SureCN409108
• AKOS005255185
• DTXSID20379604
• MFCD01631596
• 261952-05-0
• Benzonitrile, 4-methyl-2-(trifluoromethyl)-
• PS-8502
• A818312
• YWCKYLRRPKGBTM-UHFFFAOYSA-N
• FT-0755010
• HSZPYDFPPGCQHA-UHFFFAOYSA-N
• SCHEMBL409108
• BBL102994
• DB-013805
• DTXCID80330630
• STL556803

• MDL： MFCD01631596
• Inchi： 1S/C9H6F3N/c1-6-2-3-7(5-13)8(4-6)9(10,11)12/h2-4H,1H3
• InChI Key： WCZWEODOIUKVHX-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC=C(C)C=1)(F)F

Computed Properties

• Exact Mass: 185.04528
• Monoisotopic Mass: 185.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8A^2
• XLogP3: 2.9

Experimental Properties

• Density: 1.24
• Melting Point: 22-28℃
• Boiling Point: 233°Cat760mmHg
• Flash Point: 94.7°C
• Water Partition Coefficient: Insoluble in water.
• PSA: 23.79

4-Methyl-2-(trifluoromethyl)benzonitrile Security Information

• Hazardous Material Identification：
• HazardClass：6.1